Cas no 2055-40-5 (1-ethenyl-4-(propan-2-yl)benzene)

1-ethenyl-4-(propan-2-yl)benzene structure
2055-40-5 structure
Product Name:1-ethenyl-4-(propan-2-yl)benzene
CAS No:2055-40-5
MF:C11H14
MW:146.228863239288
CID:283298
PubChem ID:74928
Update Time:2025-09-21

1-ethenyl-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethenyl-4-(1-methylethyl)-
    • 1-ethenyl-4-propan-2-ylbenzene
    • 4-ISO-PROPYLSTYRENE
    • 1-ethenyl-4-(propan-2-yl)benzene
    • 1-Vinyl-4-isopropylbenzene
    • 4-isopropyl-styrene
    • 4-Isopropyl-styrol
    • p-Isopropylstyrene
    • p-vinylcumene
    • Benzene, 1-ethenyl-4-(1-methylethyl)-
    • 1-Isopropyl-4-vinyl-benzene
    • EINECS 218-151-8
    • FT-0692519
    • NS00026681
    • CAA05540
    • 4-Iso-propyl styrene
    • 1-ethenyl-4-(1-methylethyl)benzene
    • 4-isopropyl styrene
    • QQHQTCGEZWTSEJ-UHFFFAOYSA-N
    • A1-04293
    • 2055-40-5
    • BB 0221045
    • AKOS006343231
    • 1-Isopropyl-4-vinylbenzene
    • DTXSID40174552
    • EN300-1243690
    • Inchi: 1S/C11H14/c1-4-10-5-7-11(8-6-10)9(2)3/h4-9H,1H2,2-3H3
    • InChI Key: QQHQTCGEZWTSEJ-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 146.11000
  • Monoisotopic Mass: 146.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8850
  • Melting Point: -44.7°C
  • Boiling Point: 80°C 20mm
  • Refractive Index: 1.5289
  • PSA: 0.00000
  • LogP: 3.45300

1-ethenyl-4-(propan-2-yl)benzene Security Information

  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36
  • Risk Phrases:R10; R36/37/38

1-ethenyl-4-(propan-2-yl)benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-ethenyl-4-(propan-2-yl)benzene Pricemore >>

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